![molecular formula C12H11ClF3N3OS B6189545 N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide CAS No. 403835-84-7](/img/no-structure.png)
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide
Overview
Description
The compound “N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide” is a complex organic molecule. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . The imidazole ring is attached to a phenyl ring substituted with a chloro and a trifluoromethyl group .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide involves the reaction of 2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetic acid with 2-chloro-5-(trifluoromethyl)aniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with acetic anhydride to form the final product.", "Starting Materials": [ "2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetic acid", "2-chloro-5-(trifluoromethyl)aniline", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "Acetic anhydride" ], "Reaction": [ "Step 1: Dissolve 2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetic acid and 2-chloro-5-(trifluoromethyl)aniline in a suitable solvent such as dichloromethane.", "Step 2: Add N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Filter the resulting precipitate and wash with a suitable solvent such as dichloromethane.", "Step 4: Dissolve the resulting intermediate in acetic anhydride and stir at room temperature for several hours.", "Step 5: Quench the reaction by adding water and extract the product with a suitable solvent such as ethyl acetate.", "Step 6: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
403835-84-7 |
Molecular Formula |
C12H11ClF3N3OS |
Molecular Weight |
337.7 |
Purity |
0 |
Origin of Product |
United States |
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